Cas no 85486-54-0 (2,5,5-trimethyl-2-(2-oxo-2-pyrrolidin-1-yl-ethyl)thiazolidine-4-carbox ylic acid)

• Product name: 2,5,5-trimethyl-2-(2-oxo-2-pyrrolidin-1-yl-ethyl)thiazolidine-4-carbox ylic acid
• CAS No: 85486-54-0
• MF: C₁₃H₂₂N₂O₃S
• Molecular Weight: 286.390382289886
• CID: 990567
• PubChem ID: 3069932

2,5,5-trimethyl-2-(2-oxo-2-pyrrolidin-1-yl-ethyl)thiazolidine-4-carbox ylic acid Properties

Names and Identifiers

• 2,5,5-trimethyl-2-(2-oxo-2-pyrrolidin-1-yl-ethyl)thiazolidine-4-carbox ylic acid
• 2,5,5-trimethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)-1,3-thiazolidine-4-carboxylic acid
• 2,5,5-TRIMETHYL-2-[2-OXO-2-(PYRROLIDIN-1-YL)ETHYL]-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• KMEBOECXQNSMAT-UHFFFAOYSA-N
• 85486-54-0
• 4-Thiazolidinecarboxylic acid, 2,5,5-trimethyl-2-(2-oxo-2-(1-pyrrolidinyl)ethyl)-
• DTXSID201006051
• 2,5,5-Trimethyl-2-(2-oxo-2-(1-pyrrolidinyl)ethyl)-4-thiazolidinecarboxylic acid
• SCHEMBL10965652
• 4-Carboxy-2,5,5-trimethylthiazolidine-2-acetopyrrolidide

• Inchi： InChI=1S/C13H22N2O3S/c1-12(2)10(11(17)18)14-13(3,19-12)8-9(16)15-6-4-5-7-15/h10,14H,4-8H2,1-3H3,(H,17,18)
• InChIKey： KMEBOECXQNSMAT-UHFFFAOYSA-N
• SMILES： CC1(C(NC(S1)(C)CC(=O)N2CCCC2)C(=O)O)C

Computed Properties

• 精确分子量: 286.135
• 同位素质量: 286.135
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 19
• 可旋转化学键数量: 3
• 复杂度: 393
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 94.9Ų
• XLogP3: -1.5

Experimental Properties

• Density: 1.191
• Boiling Point: 495.7°C at 760 mmHg
• 闪点: 253.6°C
• Refractive Index: 1.533